Cas no 4313-02-4 (2,4-Heptadienal,(2E,4Z)-)

• Product name: 2,4-Heptadienal,(2E,4Z)-
• CAS No: 4313-02-4
• MF: C₇H₁₀O
• MW: 110.153702259064
• CID: 330099
• PubChem ID: 11788274

2,4-Heptadienal,(2E,4Z)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Heptadienal,(2E,4Z)-
• (E)-2,(Z)-4-heptadienal
• (E,Z)-Hepta-2,4-dienal
• 2,4-Heptadienal, (E,Z)-
• trans-2,cis-4-heptadienal
• (2E,4Z)-Heptadienal
• (E,Z)-2,4-heptadienal
• CHEBI:187148
• SATICYYAWWYRAM-DNVGVPOPSA-N
• (2E,4Z)-hepta-2,4-dienal
• SCHEMBL1300200
• 4313-02-4
• DTXSID901017544
• LMFA06000126
• 2E,4Z-Heptadienal

• Inchi： InChI=1S/C7H10O/c1-2-3-4-5-6-7-8/h3-7H,2H2,1H3/b4-3-,6-5+
• InChI Key： SATICYYAWWYRAM-DNVGVPOPSA-N
• SMILES： CC/C=C\C=C\C=O

Computed Properties

• Exact Mass: 110.0732
• Monoisotopic Mass: 110.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes